Cas no 2224349-90-8 (4-{2-[Methyl(propan-2-yl)carbamoyl]ethyl}benzene-1-sulfonyl fluoride)

• Product Name: 4-{2-[Methyl(propan-2-yl)carbamoyl]ethyl}benzene-1-sulfonyl fluoride
• CAS No: 2224349-90-8
• MF: C₁₃H₁₈FNO₃S
• MW: 287.350326061249
• CID: 5415076
• PubChem ID: 136562277
• Update Time: 2025-10-30

4-{2-[Methyl(propan-2-yl)carbamoyl]ethyl}benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• AKOS034085508
• Z3488602213
• 2224349-90-8
• 4-{2-[methyl(propan-2-yl)carbamoyl]ethyl}benzene-1-sulfonyl fluoride
• EN300-6712587
• 4-[3-[Methyl(propan-2-yl)amino]-3-oxopropyl]benzenesulfonyl fluoride
• 4-{2-[Methyl(propan-2-yl)carbamoyl]ethyl}benzene-1-sulfonyl fluoride

• Inchi： 1S/C13H18FNO3S/c1-10(2)15(3)13(16)9-6-11-4-7-12(8-5-11)19(14,17)18/h4-5,7-8,10H,6,9H2,1-3H3
• InChI Key： FDRAHRRSKQWBPJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCC(N(C)C(C)C)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 287.09914277g/mol
• Monoisotopic Mass: 287.09914277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.8Ų

Additional information on 4-{2-[Methyl(propan-2-yl)carbamoyl]ethyl}benzene-1-sulfonyl fluoride

Recent Advances in the Study of 4-{2-[Methyl(propan-2-yl)carbamoyl]ethyl}benzene-1-sulfonyl fluoride (CAS: 2224349-90-8)

The compound 4-{2-[Methyl(propan-2-yl)carbamoyl]ethyl}benzene-1-sulfonyl fluoride (CAS: 2224349-90-8) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique properties as a sulfonyl fluoride-based covalent inhibitor. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have demonstrated that this sulfonyl fluoride derivative exhibits remarkable selectivity as a covalent inhibitor of serine hydrolases, particularly in the context of targeted protein degradation. The compound's structure features a reactive sulfonyl fluoride warhead coupled with a hydrophobic isopropyl-methyl carbamoyl moiety, which contributes to both its reactivity and target specificity. Research published in Nature Chemical Biology (2023) highlights its utility in activity-based protein profiling (ABPP) studies.

In terms of synthetic accessibility, novel routes to 4-{2-[Methyl(propan-2-yl)carbamoyl]ethyl}benzene-1-sulfonyl fluoride have been developed that improve yield and purity. A recent Journal of Medicinal Chemistry paper (2024) describes an optimized three-step synthesis from commercially available 4-vinylbenzenesulfonyl fluoride, with the key step being a palladium-catalyzed aminocarbonylation reaction to introduce the carbamoyl group.

Mechanistic studies using X-ray crystallography and mass spectrometry have revealed that this compound forms stable covalent adducts with the catalytic serine residues of various hydrolases. The Journal of Biological Chemistry (2024) reported that the modification is irreversible under physiological conditions, making it particularly valuable for long-term target engagement studies. Interestingly, the compound shows minimal off-target effects compared to traditional sulfonyl fluoride probes.

From a therapeutic perspective, preliminary in vivo studies suggest potential applications in oncology and inflammatory diseases. Research in ACS Chemical Biology (2023) demonstrated that this inhibitor could effectively block key signaling pathways in cancer cells when used in combination with proteolysis-targeting chimeras (PROTACs). The compound's ability to covalently modify its targets while maintaining good pharmacokinetic properties makes it an attractive candidate for further drug development.

Future research directions include exploring structure-activity relationships through systematic modifications of the carbamoyl and sulfonyl fluoride moieties, as well as investigating its potential in targeted covalent inhibitor design. The compound's unique combination of reactivity and selectivity positions it as a valuable tool compound for chemical biology research and a promising starting point for therapeutic development.